3-Bromo-5-(difluoromethyl)-1-(4-methylphenyl)pyrazole
Overview
Description
3-Bromo-5-(difluoromethyl)-1-(4-methylphenyl)pyrazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as 'DFM-Pyrazole' and has a molecular formula of C11H8BrF2N2.
Mechanism of Action
The mechanism of action of DFM-Pyrazole involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. Prostaglandins are known to play a crucial role in the inflammatory response. By inhibiting COX-2, DFM-Pyrazole reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
DFM-Pyrazole has been found to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are known to play a role in the development of various diseases.
Advantages and Limitations for Lab Experiments
DFM-Pyrazole has several advantages for lab experiments. It is readily available and can be synthesized easily. It also exhibits significant activity at low concentrations, making it a cost-effective option for research. However, one of the limitations of DFM-Pyrazole is its poor solubility in water, which can make it difficult to use in certain experiments.
Future Directions
DFM-Pyrazole has several potential future directions for research. It can be further studied for its potential use as a therapeutic agent in the treatment of various diseases. It can also be modified to improve its solubility and bioavailability. Additionally, the mechanism of action of DFM-Pyrazole can be further elucidated to gain a better understanding of its anti-inflammatory and analgesic effects.
Synthesis Methods
The synthesis of DFM-Pyrazole involves the reaction between 4-methylphenylhydrazine and 3-bromo-5-(difluoromethyl)-1H-pyrazole-4-carbaldehyde in the presence of a base. This reaction results in the formation of DFM-Pyrazole with a yield of 60-70%.
Scientific Research Applications
DFM-Pyrazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit significant anti-inflammatory and analgesic properties. It has also been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-bromo-5-(difluoromethyl)-1-(4-methylphenyl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrF2N2/c1-7-2-4-8(5-3-7)16-9(11(13)14)6-10(12)15-16/h2-6,11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJXAQSXCWIVARE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CC(=N2)Br)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrF2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(difluoromethyl)-1-(4-methylphenyl)pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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